Cas no 1326827-47-7 (1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326827-47-7
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 5322675
• Update Time: 2025-05-24

1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-(pyridin-4-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL127810
• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-(pyridin-4-ylmethyl)triazole-4-carboxamide
• 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O/c1-11-14(18)4-3-5-15(11)23-12(2)16(21-22-23)17(24)20-10-13-6-8-19-9-7-13/h3-9H,10H2,1-2H3,(H,20,24)
• InChI Key： BCVOWVACENCVJR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)N1C(C)=C(C(NCC2C=CN=CC=2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to Compound with CAS No. 1326827-47-7 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1326827-47-7 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and most notably, its emerging applications in the development of novel therapeutic agents.

At the core of this compound's structure is a triazole ring, a heterocyclic moiety that is widely recognized for its versatility in medicinal chemistry. The triazole ring is characterized by its three-membered aromatic system containing two nitrogen atoms, which contributes to its stability and reactivity. In the case of 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, the presence of fluoro and methyl substituents on the phenyl ring enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

The fluoro substituent at the 3-position of the phenyl ring is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, improve binding affinity, and enhance pharmacokinetic properties. For instance, fluorine can increase the metabolic stability of a drug by preventing hydrolysis or oxidation at certain positions. In this compound, the fluoro group may play a crucial role in enhancing its interaction with biological targets while minimizing off-target effects.

The methyl group at the 5-position of the triazole ring further contributes to the compound's structural complexity and potential biological activity. Methyl groups are commonly found in biologically active molecules and can influence both the electronic and steric properties of a compound. In this context, the methyl group may help to fine-tune the compound's binding affinity to specific receptors or enzymes.

The N-terminal amide group in 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide provides another layer of structural diversity. Amide functionalities are well-known for their ability to form hydrogen bonds, which can be critical for stabilizing interactions between a drug and its target protein. The presence of this amide group may enhance the compound's solubility and bioavailability while also contributing to its overall pharmacological profile.

The pyridinylmethyl side chain attached to the amide nitrogen is another key feature of this compound. Pyridine derivatives are ubiquitous in medicinal chemistry due to their diverse biological activities and ease of functionalization. The pyridinylmethyl group in this compound may interact with specific amino acid residues in biological targets, thereby modulating their function. This side chain could also serve as a handle for further chemical modifications, allowing for the development of analogues with enhanced potency or selectivity.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes and are often implicated in various diseases. The unique structural features of 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, particularly its triazole core and fluoro-substituted phenyl ring, make it an excellent candidate for designing PPI inhibitors. The triazole ring can serve as a scaffold for binding to hydrophobic pockets in target proteins, while the fluoro group can enhance binding affinity through halogen bonding.

Moreover, the pyridinylmethyl side chain provides an additional interaction point with target proteins. Pyridine derivatives are known to form strong hydrogen bonds and can also engage in π-stacking interactions with aromatic residues in proteins. These interactions can be critical for achieving high selectivity and potency in PPI inhibitors. Recent studies have demonstrated that compounds incorporating pyridine moieties exhibit promising activity against various PPIs involved in cancer and inflammatory diseases.

Another emerging application of 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer. The ability of this compound to modulate kinase activity could make it valuable for treating various types of cancer. The triazole ring and fluoro-substituted phenyl ring may interact with key residues in kinase active sites, while the pyridinylmethyl side chain can provide additional binding interactions.

In conclusion, 1-(3-fluoro-2-methylphenyl)-5-methyl-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a promising lead compound with significant potential in medicinal chemistry. Its complex structure and diverse functional groups make it an excellent candidate for developing novel therapeutic agents targeting protein-protein interactions and kinases. Further research is warranted to fully explore its biological activities and potential clinical applications.